Cas no 34813-62-2 (Pentane,1,5-diisocyanato-2-methyl-)

• Product Name: Pentane,1,5-diisocyanato-2-methyl-
• CAS No: 34813-62-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 317549
• PubChem ID: 3343484
• Update Time: 2025-04-19

Pentane,1,5-diisocyanato-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane,1,5-diisocyanato-2-methyl-
• 1,5-Diisocyanato-2-methylpentane
• 2-methyl-1,5-diisocyanatopentane
• 2-methylpentamethylene 1,5-diisocyanate
• 2-methylpentamethylene diisocyanate
• 2-methylpentane-1,5-diyl diisocyanate
• 369446_ALDRICH
• AC1MOGZ8
• AG-F-19470
• CTK4H3078
• Dytek-A-diisocyanate
• EINECS 252-224-5
• 34813-62-2
• 2-methyl-1,5-pentanediyl diisocyanate
• DTXSID80956293
• 2-methylpentane-1,5-diisocyanate
• SCHEMBL35780
• NS00054773
• 2-Methylpentane- 1,5-diisocyanate
• AKOS015913316
• AHBNSOZREBSAMG-UHFFFAOYSA-N
• 1,5-Diisocyanato-2-methylpentane, 98%

• Inchi： 1S/C8H12N2O2/c1-8(5-10-7-12)3-2-4-9-6-11/h8H,2-5H2,1H3
• InChI Key： AHBNSOZREBSAMG-UHFFFAOYSA-N
• SMILES： O=C=NCC(C)CCCN=C=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.049 g/mL at 25 °C(lit.)
• Boiling Point: 241.8°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.455(lit.)
• PSA: 58.86

Pentane,1,5-diisocyanato-2-methyl- Security Information

• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-27-37/39
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：20/21/22-36/37/38
• Packing Group：III
• Hazard Level：6.1(b)